2-Azido-1-(4-(fluoromethyl)piperidin-1-yl)ethan-1-one

• IUPAC Name: 2-azido-1-[4-(fluoromethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C8H13FN4O/c9-5-7-1-3-13(4-2-7)8(14)6-11-12-10/h7H,1-6H2
• InChI Key: QYXCTLXHKOFBSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CF)C(=O)CN=[N+]=[N-]
• Molecular Formula: C8H13FN4O
• Molecular Weight: 200.21 g/mol

Description

2-Azido-1-(4-(fluoromethyl)piperidin-1-yl)ethan-1-one (2-Azido-FMPE) is an azide-containing compound that has been widely used in a variety of scientific research applications. It has been used in the synthesis of various compounds and in the study of the mechanism of action of certain compounds. This compound has also been used to study the biochemical and physiological effects of certain compounds.

Scientific Research Applications

Synthesis and Characterization

• Spectroscopic Characterization and Biological Application : The synthesis of a compound using a click chemistry approach with 2-azido-1-(4-(fluoromethyl)piperidin-1-yl)ethan-1-one as a starting material led to the development of molecules characterized by IR, NMR, and MS studies. The thermal stability and crystal structure were analyzed to confirm the compound's structure, which was further evaluated for cytotoxicity and potential biological applications. The compound's interaction with human serum albumin was studied to understand its pharmacokinetics nature, suggesting its relevance in drug development and biochemistry research (Govindhan et al., 2017).

Molecular Docking and Anticancer Studies

• Anticancer Activity : A library of novel 5-fluorobenzoisoxazolyl-piperidinyl-1, 2, 3-triazole derivatives was synthesized from 2-azido-fluorobenzoisoxazolyl piperidinyl ethanone and evaluated for cytotoxicity against cancer cells. Some compounds showed significant cytotoxicity, highlighting the potential of using 2-azido-1-(4-(fluoromethyl)piperidin-1-yl)ethan-1-one derivatives in anticancer drug development. The molecular docking simulation provided insights into the compounds' interactions with biological targets, emphasizing their therapeutic potential (Muniyappan et al., 2020).

Photoredox Catalysis

• Photoredox Alkylazidation of Alkenes : Research involving alkene alkylazidation using sodium azide, with the aim to incorporate azido groups into organic frameworks, demonstrates an innovative use of azide chemistry. This method allows for the construction of azido-containing 1,4-dihydropyridines, showcasing the versatility of azido compounds in synthesizing functionalized organic molecules with potential applications in materials science and pharmacology (Yang et al., 2020).

Fluorescent Polymers

• Polyacetylenes with Enhanced Fluorescence : The synthesis of polyacetylenes incorporating azido groups has been reported to significantly increase fluorescence quantum yields. This highlights the role of azido derivatives in designing fluorescent materials for applications in sensing, imaging, and photonic devices (Sivkova et al., 2012).